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Compound of Interest

Compound Name: Tridecyl acetate

Cat. No.: B091069 Get Quote

The proper management and disposal of chemical waste are paramount to ensuring the safety

of laboratory personnel and protecting the environment. This document provides a

comprehensive, step-by-step guide for the proper disposal of tridecyl acetate, tailored for

researchers, scientists, and drug development professionals.

Hazard Assessment of Tridecyl Acetate
The initial and most critical step in determining the disposal procedure for any chemical is a

thorough hazard assessment. According to its Safety Data Sheet (SDS), pure tridecyl acetate
is not classified as a hazardous substance or mixture under REGULATION (EC) No 1272/2008.

The substance is not considered to be persistent, bioaccumulative, and toxic (PBT) or very

persistent and very bioaccumulative (vPvB) at levels of 0.1% or higher.

However, it is imperative to note two key points:

Mixtures: If tridecyl acetate is mixed with other chemicals, the resulting waste mixture must

be evaluated as a whole to determine its hazardous properties.

Regulatory Variation: Waste disposal regulations can vary significantly based on local, state,

and national laws. Always consult your institution's Environmental Health and Safety (EHS)

department and local regulations to ensure full compliance. In the United States, the

Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act

(RCRA) governs hazardous waste.
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Summary of Tridecyl Acetate Properties

Property Value/Classification Source

GHS Hazard Classification
Not a hazardous substance or

mixture

Persistent, Bioaccumulative,

Toxic (PBT)

Contains no components

considered to be PBT at ≥

0.1%

very Persistent, very

Bioaccumulative (vPvB)

Contains no components

considered to be vPvB at ≥

0.1%

Endocrine Disrupting

Properties

Contains no components with

endocrine-disrupting properties

at ≥ 0.1%

Standard Operating Procedure for Disposal
This protocol outlines the step-by-step process for the safe handling and disposal of tridecyl
acetate waste generated in a laboratory.

Experimental Protocol: Waste Segregation and Containerization

Initial Determination: As soon as tridecyl acetate waste is generated, a hazardous waste

determination must be performed. This involves checking if it has been mixed with any

substance that would render the mixture hazardous.

Waste Segregation:

Pure or Non-Hazardous Mixtures: Keep waste tridecyl acetate that is not mixed with

hazardous materials separate from all hazardous waste streams.

Hazardous Mixtures: If tridecyl acetate is part of a hazardous waste mixture, it must be

segregated according to the properties of the mixture (e.g., flammable, corrosive, toxic).

Never mix incompatible waste types.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b091069?utm_src=pdf-body
https://www.benchchem.com/product/b091069?utm_src=pdf-body
https://www.benchchem.com/product/b091069?utm_src=pdf-body
https://www.benchchem.com/product/b091069?utm_src=pdf-body
https://www.benchchem.com/product/b091069?utm_src=pdf-body
https://www.benchchem.com/product/b091069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Selection:

Use a container that is chemically compatible with tridecyl acetate. High-density

polyethylene (HDPE) or glass containers are generally suitable.

Ensure the container is in good condition, free from damage, and has a secure, leak-proof

closure.

Labeling:

Label the waste container clearly and accurately. The label must include:

The words "Waste" or "Hazardous Waste" (as appropriate).

The full chemical name: "Waste Tridecyl Acetate".

If in a mixture, list all constituents and their approximate percentages.

The date when waste was first added to the container (accumulation start date).

Relevant hazard information (e.g., "Non-Hazardous" or specific GHS pictograms if part

of a hazardous mixture).

Storage:

Store the sealed waste container in a designated and properly managed Satellite

Accumulation Area.

The storage area should be away from heat sources, direct sunlight, and high-traffic areas.

Ensure secondary containment (such as a spill tray) is available to capture any potential

leaks.

Disposal Plan and Logistics
The final disposal of chemical waste must be handled by qualified professionals to ensure

regulatory compliance and environmental safety.
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Contact a Licensed Disposal Company: Regardless of whether the tridecyl acetate waste is

classified as hazardous or non-hazardous, it is best practice to entrust its disposal to a

licensed and reputable waste disposal company. Pouring chemicals down the drain is not a

recommended or compliant practice.

Documentation: For hazardous waste, a hazardous waste manifest system must be used to

track the waste from its point of generation to its final treatment or disposal facility. Your

institution's EHS department will typically manage this process.

Scheduling Pickup: Coordinate with your EHS department or the licensed waste disposal

company to schedule a pickup for the accumulated waste. Ensure that all containers are

properly sealed and labeled before the scheduled pickup.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

tridecyl acetate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b091069?utm_src=pdf-body
https://www.benchchem.com/product/b091069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generate Tridecyl Acetate Waste

Is waste mixed with any
hazardous substances?

Manage as Non-Hazardous
Chemical Waste

 No Manage as Hazardous Waste

 Yes 

1. Segregate from hazardous waste streams.

2. Use a compatible, sealed, and
labeled container ('Waste Tridecyl Acetate').

3. Store in a designated satellite
accumulation area.

Arrange for disposal via a
licensed chemical waste contractor

1. Determine waste characteristics
of the mixture.

2. Segregate based on hazard class
(e.g., flammable, corrosive).

3. Use a compatible, sealed, and labeled
container with all components listed.

4. Store in a designated satellite
accumulation area per RCRA rules.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of tridecyl acetate waste.
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To cite this document: BenchChem. [Proper Disposal of Tridecyl Acetate in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091069#tridecyl-acetate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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